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Compound of Interest

Compound Name: Dodecahydrate sulfuric acid

Cat. No.: B15409499 Get Quote

A Note on "Dodecahydrate Sulfuric Acid": The term "Dodecahydrate Sulfuric Acid" is not a

standard chemical nomenclature for a commercially available reagent. However, sulfuric acid is

known to form various hydrates, which are compounds that have incorporated water molecules

into their structure. While a specific dodecahydrate (containing 12 water molecules per sulfuric

acid molecule) may exist under certain conditions, in a laboratory setting, you will almost

certainly be working with concentrated sulfuric acid (typically 98% H₂SO₄ in water).

Concentrated sulfuric acid is a powerful dehydrating agent, meaning it readily absorbs moisture

from the air and other substances. Therefore, the safety protocols for handling concentrated

sulfuric acid are directly applicable and essential for any form of sulfuric acid you may

encounter. This guide provides the critical safety and logistical information for the safe handling

of concentrated sulfuric acid.

Immediate Safety and Hazard Information
Concentrated sulfuric acid is a highly corrosive and reactive chemical that can cause severe

skin burns, serious eye damage, and respiratory irritation.[1] It reacts violently with water in a

highly exothermic reaction, which can cause boiling and splashing of the corrosive material.

Therefore, it is imperative to handle it with extreme caution.

Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1A
Causes severe skin burns and

eye damage.[1]

Serious Eye Damage/Eye

Irritation
1

Causes serious eye damage.

[1]

Acute Toxicity, Inhalation 4
May cause respiratory

irritation.[1]

Corrosive to Metals 1 May be corrosive to metals.[1]

Personal Protective Equipment (PPE)
The proper selection and use of PPE is the most critical line of defense against the hazards of

sulfuric acid.
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Body Part Required PPE Material/Specification

Eyes/Face
Chemical Splash Goggles and

a Face Shield

Goggles should be close-fitting

and indirectly vented. A face

shield should be worn over the

goggles.[2][3]

Hands Chemical-Resistant Gloves

Butyl, Viton, or nitrile rubber

gloves are recommended.[3][4]

[5] Always check

manufacturer's compatibility

charts.

Body
Chemical-Resistant Apron or

Lab Coat

An apron or lab coat made of a

material resistant to sulfuric

acid, such as rubber or PVC,

should be worn.[3] For larger

quantities, a full acid-resistant

suit may be necessary.[2]

Feet Closed-Toe Shoes

Leather or other non-porous

material. For significant

handling, chemical-resistant

boots are recommended.[2][6]

Respiratory Respirator (if necessary)

Use a NIOSH-approved

respirator with an acid gas

cartridge if working outside of a

fume hood or if there is a risk

of inhaling mists.[1][4]

Operational Plan: Safe Handling Procedures
Adherence to a strict operational protocol is essential to minimize the risk of exposure and

accidents.

1. Preparation and Workspace:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]
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Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

Remove all incompatible materials, such as bases, organic solvents, and combustible

materials, from the work area.[5]

Have a spill kit readily available that is specifically designed for acid spills, containing a

neutralizing agent like sodium bicarbonate or soda ash.[2]

2. Handling and Dispensing:

Always wear the appropriate PPE before handling sulfuric acid.

When dispensing, pour the acid slowly and carefully to avoid splashing.

If diluting, ALWAYS add the acid slowly to the water, never the other way around.[2][5] This

will help to dissipate the heat generated during the exothermic reaction.

Use containers and equipment made of materials compatible with sulfuric acid, such as

glass or acid-resistant plastics.

3. Experimental Workflow:

Preparation Handling Cleanup & Disposal

Don PPE Prepare Fume Hood Verify Emergency Equipment Dispense AcidProceed with caution Perform Reaction Monitor Reaction Quench Reaction (if necessary)Reaction Complete Neutralize Waste Dispose of Waste Decontaminate Workspace

Click to download full resolution via product page

A streamlined workflow for the safe handling of sulfuric acid, from preparation to disposal.

Disposal Plan
Sulfuric acid waste is considered hazardous and must be disposed of according to institutional

and local regulations.
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1. Neutralization:

The primary method for disposing of excess sulfuric acid is through neutralization with a

weak base.[7][8]

Slowly add the acid to a large volume of a neutralizing solution, such as a 5-10% solution of

sodium bicarbonate or soda ash.

Monitor the pH of the solution. The target pH for disposal is typically between 6 and 8.

Be aware that the neutralization reaction will also generate heat and may produce gas

(carbon dioxide if using carbonates). Perform this procedure in a well-ventilated area and be

prepared for foaming.

2. Waste Collection:

Once neutralized, the solution can often be disposed of down the drain with copious

amounts of water, but you must confirm this is permissible under your local regulations.[7]

If direct drain disposal is not allowed, collect the neutralized waste in a properly labeled

hazardous waste container for pickup by your institution's environmental health and safety

department.[9]

Disposal Summary:
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Step Procedure Key Considerations

1. Preparation

Prepare a neutralizing solution

(e.g., 5-10% sodium

bicarbonate in water) in a

large, appropriate container.

Use a container that can

accommodate the volume of

acid and the neutralizing

solution, with extra space to

allow for foaming.

2. Neutralization

Slowly and carefully add the

sulfuric acid waste to the

neutralizing solution with

constant stirring.

Monitor the temperature and

rate of gas evolution. If the

reaction becomes too

vigorous, slow the addition of

acid.

3. pH Verification

Use pH paper or a pH meter to

check the pH of the solution.

Add more neutralizing agent

as needed until the pH is

between 6 and 8.

Ensure the solution is well-

mixed before taking a final pH

reading.

4. Final Disposal

Dispose of the neutralized

solution in accordance with

institutional and local

regulations.

Consult your safety data

sheets and institutional

guidelines for specific disposal

instructions.[2]

By adhering to these stringent safety and handling protocols, you can significantly mitigate the

risks associated with working with concentrated sulfuric acid and ensure a safe laboratory

environment for yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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